Cas no 1544557-57-4 (tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate)

• Product Name: tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate
• CAS No: 1544557-57-4
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6088344
• PubChem ID: 83225402
• Update Time: 2025-10-23

tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate
• AKOS021547538
• EN300-15755686
• 1544557-57-4

• Inchi： 1S/C13H17F2NO2/c1-13(2,3)18-12(17)11(16)6-8-4-5-9(14)7-10(8)15/h4-5,7,11H,6,16H2,1-3H3
• InChI Key： IOMVMHNNSUUHME-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate

Comprehensive Overview of tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate (CAS No. 1544557-57-4)

The compound tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate (CAS No. 1544557-57-4) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-difluorophenyl group and a tert-butyl ester moiety, makes it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorinated analogs are often preferred for their improved pharmacokinetic properties. The compound’s CAS No. 1544557-57-4 is a critical identifier for procurement and regulatory compliance, ensuring traceability in supply chains.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers advantages such as ease of deprotection under mild acidic conditions, making it a versatile intermediate in multi-step syntheses. The 2-amino-3-(2,4-difluorophenyl)propanoate backbone is also a key fragment in designing peptidomimetics, a hot topic in drug design due to their ability to mimic natural peptides while resisting enzymatic degradation. This has led to increased searches for custom synthesis and scale-up protocols for this compound.

Environmental and sustainability concerns have also influenced the discourse around fluorinated compounds. While 1544557-57-4 is not classified as hazardous, its fluorinated nature prompts questions about green chemistry alternatives. Researchers are exploring catalytic methods to reduce waste in its synthesis, addressing the broader push for sustainable pharmaceutical manufacturing. This trend is reflected in search queries combining fluorinated intermediates with terms like eco-friendly synthesis.

In analytical chemistry, tert-butyl 2-amino-3-(2,4-difluorophenyl)propanoate is often characterized using HPLC, NMR, and mass spectrometry, techniques frequently searched by quality control professionals. The compound’s purity is critical for downstream applications, and suppliers emphasize GMP-compliant production to meet industry standards. This aligns with the rising demand for high-purity intermediates in API manufacturing.

Looking ahead, the versatility of CAS No. 1544557-57-4 ensures its continued relevance in medicinal chemistry and material science. As AI-driven drug discovery accelerates, compounds like this are increasingly studied in silico for structure-activity relationships (SAR), a topic dominating scientific literature and patent filings. Its role in small-molecule therapeutics further cements its importance in modern research pipelines.